Cas no 85385-32-6 (Benzene, 1-chloro-3-isocyanato-2-phenoxy-)

• Product Name: Benzene, 1-chloro-3-isocyanato-2-phenoxy-
• CAS No: 85385-32-6
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• MDL: MFCD31009077
• CID: 5227711
• Update Time: 2026-03-07

Benzene, 1-chloro-3-isocyanato-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-isocyanato-2-phenoxy-

• MDL： MFCD31009077
• Inchi： 1S/C13H8ClNO2/c14-11-7-4-8-12(15-9-16)13(11)17-10-5-2-1-3-6-10/h1-8H
• InChI Key： WPJFXSIUCKFNIN-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(N=C=O)=C1OC1=CC=CC=C1

Additional information on Benzene, 1-chloro-3-isocyanato-2-phenoxy-

Benzene, 1-chloro-3-isocyanato-2-phenoxy- (CAS No. 85385-32-6): A Comprehensive Overview in Modern Chemical Research

The compound Benzene, 1-chloro-3-isocyanato-2-phenoxy- (CAS No. 85385-32-6) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic derivative, characterized by its unique structural motifs, has garnered significant attention in recent years due to its versatile applications in synthetic chemistry and medicinal research. The presence of both chloro and isocyanato functional groups imparts distinct reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

In the realm of pharmaceutical chemistry, the isocyanato group serves as a pivotal moiety for the formation of urea and carbamate derivatives, which are widely recognized for their biological activity. The phenoxy substituent further enhances the compound's potential by introducing hydrophobicity and electronic modulation, enabling fine-tuning of its pharmacokinetic properties. Such structural features have positioned Benzene, 1-chloro-3-isocyanato-2-phenoxy- as a cornerstone in the synthesis of targeted therapeutics.

Recent advancements in drug discovery have highlighted the compound's role in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors by leveraging the isocyanato group for covalent bond formation with cysteine residues in protein targets. This approach has shown promise in preclinical models for treating cancers and inflammatory disorders.

The chloro substituent on the benzene ring also contributes to the compound's synthetic utility by enabling nucleophilic aromatic substitution reactions. This reactivity has been exploited to introduce diverse functional groups, including amines and alcohols, thereby expanding the chemical library for drug design. Researchers have successfully incorporated these modifications to enhance solubility and metabolic stability, critical factors for clinical efficacy.

Moreover, the phenoxy group plays a crucial role in modulating lipophilicity and receptor binding affinity. Computational studies have revealed that subtle changes in this moiety can significantly alter the compound's interaction with biological targets, providing insights into structure-activity relationships. Such findings have guided the optimization of lead compounds toward higher potency and selectivity.

In industrial applications, Benzene, 1-chloro-3-isocyanato-2-phenoxy- serves as a key intermediate in polymer synthesis. Its isocyanato group facilitates the formation of polyurethanes and polyureas, materials known for their thermal stability and mechanical strength. These polymers find extensive use in coatings, adhesives, and elastomers, underscoring the compound's versatility beyond pharmaceuticals.

The compound's reactivity also extends to crosslinking agents in biomaterials research. Researchers have explored its potential in creating hydrogels with tunable properties for drug delivery systems. The ability to form stable covalent bonds while maintaining biocompatibility makes it an attractive candidate for biomedical applications.

Environmental considerations have prompted investigations into greener synthetic routes for Benzene, 1-chloro-3-isocyanato-2-phenoxy-. Catalytic methods have been developed to minimize waste and improve yields, aligning with sustainable chemistry principles. Such innovations are essential for reducing the environmental footprint of pharmaceutical manufacturing while maintaining high-quality standards.

The compound's role in material science has not gone unnoticed either. Its incorporation into advanced materials has led to breakthroughs in smart coatings and sensors. The isocyanato group's ability to form covalent bonds with metal surfaces has enabled the development of highly sensitive detection platforms for environmental monitoring.

Future directions in research are likely to focus on expanding the scope of derivatives from Benzene, 1-chloro-3-isocyanato-2-phenoxy-. Exploration of novel functional groups and heterocyclic frameworks could unlock new therapeutic possibilities. Additionally, computational modeling will continue to play a vital role in predicting properties and optimizing designs before experimental validation.

In conclusion, Benzene, 1-chloro-3-isocyanato-2-phenoxy (CAS No. 85385-32-6) exemplifies the intersection of innovation and utility in modern chemical research. Its unique structural features make it indispensable in pharmaceutical synthesis, material science, and beyond. As research progresses, this compound will undoubtedly continue to inspire advancements across multiple scientific disciplines.